Cas no 833481-69-9 (Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-)
833481-69-9 structure
Product Name:Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
CAS No:833481-69-9
MF:C14H15N5O
MW:269.301801919937
CID:672380
PubChem ID:24905143
Update Time:2024-10-27
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
- 3-(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)phenol
- 3-[4-Amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenol (ACI)
- Q27096563
- AS-82226
- 833481-69-9
- DB07335
- NS00070454
- E6993R9V55
- E77649
- PD005334
- ABJ
- DTXSID60648003
- 3-(4-Amino-1-(1-methylethyl)-1H-pyrazolo(3,4-d)pyrimidin-3-yl)phenol
- SCHEMBL409057
- UNII-E6993R9V55
- 3-(4-amino-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)phenol
- CHEMBL1230790
- 3-[4-Amino-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenol
- Phenol, 3-(4-amino-1-(1-methylethyl)-1H-pyrazolo(3,4-d)pyrimidin-3-yl)-
- 3-[4-Amino-1-(1-Methylethyl)-1h-Pyrazolo[3,4-D]pyrimidin-3-Yl]phenol
- 3-(4-Azanyl-1-propan-2-yl-pyrazolo(3,4-d)pyrimidin-3-yl)phenol
-
- Inchi: 1S/C14H15N5O/c1-8(2)19-14-11(13(15)16-7-17-14)12(18-19)9-4-3-5-10(20)6-9/h3-8,20H,1-2H3,(H2,15,16,17)
- InChI Key: MWYBBCLGEHZSCP-UHFFFAOYSA-N
- SMILES: OC1C=C(C2C3C(=NC=NC=3N)N(C(C)C)N=2)C=CC=1
Computed Properties
- Exact Mass: 269.12766012g/mol
- Monoisotopic Mass: 269.12766012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 89.8Ų
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1266484-100mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 100mg |
$220 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1266484-250mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 250mg |
$345 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1266484-1g |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 1g |
$840 | 2024-06-07 | |
| Chemenu | CM452005-100mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 100mg |
$350 | 2023-02-17 | |
| Chemenu | CM452005-250mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 250mg |
$556 | 2023-02-17 | |
| Chemenu | CM452005-1g |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 1g |
$1588 | 2023-02-17 | |
| Aaron | AR008ISD-100mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95% | 100mg |
$208.00 | 2025-02-11 | |
| Aaron | AR008ISD-250mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95% | 250mg |
$347.00 | 2025-02-11 | |
| Aaron | AR008ISD-1g |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95% | 1g |
$866.00 | 2025-02-11 | |
| 1PlusChem | 1P008IK1-100mg |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- |
833481-69-9 | 95%+ | 100mg |
$230.00 | 2024-04-21 |
Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
833481-69-9 (Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-) Related Products
- 221243-82-9(4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine)
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- 833481-57-5(1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(4-aminophenyl)-1-(1,1-dimethylethyl)-)
- 1215573-50-4(4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo3,4-dpyrimidine)
- 1027572-46-8(4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo3,4-dpyrimidine)
- 833481-68-8(Phenol, 3-[[4-amino-1-(1,1-dimethylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]methyl]-)
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